Cas no 2172450-59-6 (4-(butan-2-yl)-6-chloro-2-ethylpyrimidine)

4-(Butan-2-yl)-6-chloro-2-ethylpyrimidine is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloro group at the 6-position and ethyl and sec-butyl substituents at the 2- and 4-positions, respectively, offers versatility in synthetic modifications. The compound's lipophilic character may enhance bioavailability, while the chloro group provides a reactive site for further functionalization. This scaffold is of interest in the development of bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its stability under standard conditions makes it suitable for laboratory-scale synthesis and exploratory studies.
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine structure
2172450-59-6 structure
Product Name:4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
CAS No:2172450-59-6
MF:C10H15ClN2
MW:198.692501306534
CID:5895821
PubChem ID:165461489
Update Time:2025-10-28

4-(butan-2-yl)-6-chloro-2-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
    • 2172450-59-6
    • EN300-1614105
    • Inchi: 1S/C10H15ClN2/c1-4-7(3)8-6-9(11)13-10(5-2)12-8/h6-7H,4-5H2,1-3H3
    • InChI Key: IEWZUJBVUPCDIQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(C)CC)=NC(CC)=N1

Computed Properties

  • Exact Mass: 198.0923762g/mol
  • Monoisotopic Mass: 198.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.8Ų

4-(butan-2-yl)-6-chloro-2-ethylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1614105-1.0g
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
1g
$0.0 2023-06-06
Enamine
EN300-1614105-50mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
50mg
$888.0 2023-09-23
Enamine
EN300-1614105-100mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
100mg
$930.0 2023-09-23
Enamine
EN300-1614105-250mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
250mg
$972.0 2023-09-23
Enamine
EN300-1614105-500mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
500mg
$1014.0 2023-09-23
Enamine
EN300-1614105-1000mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
1000mg
$1057.0 2023-09-23
Enamine
EN300-1614105-2500mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
2500mg
$2071.0 2023-09-23
Enamine
EN300-1614105-5000mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
5000mg
$3065.0 2023-09-23
Enamine
EN300-1614105-10000mg
4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
2172450-59-6
10000mg
$4545.0 2023-09-23

Additional information on 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine

Research Brief on 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine (CAS: 2172450-59-6): Recent Advances and Applications

The compound 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine (CAS: 2172450-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising candidate for further development.

One of the key areas of interest is the compound's role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine can serve as a versatile intermediate in the design of selective kinase inhibitors. Its unique structural features, such as the chloro and ethyl substituents, contribute to its ability to modulate kinase activity with high specificity.

In addition to its applications in kinase inhibition, recent studies have explored the compound's potential in antimicrobial and antiviral therapies. Preliminary in vitro assays have shown that derivatives of 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine exhibit activity against a range of bacterial and viral pathogens. These findings suggest that further optimization of this scaffold could lead to the development of new antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine has also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups, enhancing the compound's utility in medicinal chemistry. These synthetic innovations are expected to facilitate the rapid exploration of its pharmacological potential.

Despite these promising developments, challenges remain in the optimization of 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic properties, which will be critical for its transition from bench to bedside.

In conclusion, 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine (CAS: 2172450-59-6) represents a valuable scaffold in modern drug discovery. Its versatility in kinase inhibition, antimicrobial activity, and synthetic adaptability underscores its potential as a cornerstone for future therapeutic innovations. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant applications.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.